Cas no 285138-81-0 (Chlorpyrifos-d)

• Product Name: Chlorpyrifos-d
• CAS No: 285138-81-0
• MF: C₉H₁₁Cl₃NO₃PS
• MW: 360.647916078568
• CID: 248515
• PubChem ID: 24872406
• Update Time: 2025-05-21

Chlorpyrifos-d Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-di(ethyl-d5) O-(3,5,6-trichloro-2-pyridinyl) ester (9CI)
• Chlorpyrifos-(diethyl-d10)
• Chlorpyrifos(diethyl-d10) Solution
• D10CHLORPYRIFOS
• Chlorpyrifos-diethyl-d10
• O,O-Di(ethyl-d5) O-(3,5,6-trichloropyridin-2-yl) thiophosphate
• Chlorpyriphos-d10
• Chlorpyrifos-d10
• Chlorpyrifos-d
• Phosphorothioic acid, O,O-di(ethyl-d5) O-(3,5,6-trichloro-2-pyridinyl) ester (9CI); Chlorpyrifos D10; Chlorpyrifos (diethyl-D10)
• bis(1, 1, 2, 2, 2-pentadeuterioethoxy)-sulfanylidene-(3, 5, 6-trichloropyridin-2-yl)oxy-
• bis(1,1,2,2,2-pentadeuterioethoxy)-sulfanylidene-(3,5,6-trichloropyridin-2-yl)oxy-lambda5-phosphane
• E5-phosphane
• CS-0213847
• Chlorpyrifos (diethyl-D10)
• Chlorpyrifos-(diethyl-d10), 99 atom % D, 97% (CP)
• DTXSID80583927
• Phosphorothioic acid, O,O-di(ethyl-d5) O-(3,5,6-trichloro-2-pyridinyl) ester (9CI)
• Chlorpyrifos D10 (diethyl D10) 1000 microg/mL in Acetone
• J-017112
• MS-25713
• 285138-81-0
• O,O-Bis[(~2~H_5_)ethyl] O-(3,5,6-trichloropyridin-2-yl) phosphorothioate
• CHLORPYRIFOS D10
• Chlorpyrifos D10 (diethyl D10)
• 1ST20176
• HY-B0815S
• F90623
• Chlorpyrifos D10 (diethyl D10) 100 microg/mL in Acetone
• SBPBAQFWLVIOKP-MWUKXHIBSA-N
• O,O-BIS[(1,1,2,2,2-(2)H?)ETHYL] O-3,5,6-TRICHLOROPYRIDIN-2-YL PHOSPHOROTHIOATE
• bis(1,1,2,2,2-pentadeuterioethoxy)-sulfanylidene-(3,5,6-trichloropyridin-2-yl)oxy-
• Chlorpyrifos-d10 (diethyl-d10)

• MDL： MFCD01321400
• Inchi： 1S/C9H11Cl3NO3PS/c1-3-14-17(18,15-4-2)16-9-7(11)5-6(10)8(12)13-9/h5H,3-4H2,1-2H3/i1D3,2D3,3D2,4D2
• InChI Key： SBPBAQFWLVIOKP-MWUKXHIBSA-N
• SMILES： ClC1=CC(=C(N=C1OP(OC([2H])([2H])C([2H])([2H])[2H])(OC([2H])([2H])C([2H])([2H])[2H])=S)Cl)Cl

Computed Properties

• Exact Mass: 358.98900
• Monoisotopic Mass: 358.989052g/mol
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Color/Form: Solids
• Density: 1.523
• Melting Point: 38-39 °C (lit.)
• Boiling Point: 375.9°C at 760 mmHg
• Flash Point: 181.1°C
• Refractive Index: 1.565
• PSA: 82.48000
• LogP: 5.36870
• Solubility: Not determined

Chlorpyrifos-d Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H312-H315-H319-H330-H335-H410
• Warning Statement： P260-P273-P301+P310+P330-P304+P340+P310-P391-P403+P233
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 21-25-26-36/37/38-50/53
• Safety Instruction： S26; S36/37/39; S45; S7/9
• Hazardous Material Identification：
• Risk Phrases：R23/24/25; R36/37/38
• Storage Condition：2-8°C

Additional information on Chlorpyrifos-d

Chlorpyrifos-d: A Comprehensive Overview

Chlorpyrifos-d, also known by its CAS number CAS No. 285138-81-0, is a compound that has garnered significant attention in recent years due to its unique properties and applications. This compound is a derivative of chlorpyrifos, a well-known organophosphate insecticide, but with distinct modifications that set it apart in terms of stability, efficacy, and environmental impact. In this article, we will delve into the latest research findings, chemical properties, and potential applications of Chlorpyrifos-d.

The chemical structure of Chlorpyrifos-d is characterized by a specific substitution pattern that enhances its stability and bioavailability. Recent studies have shown that this modification allows the compound to exhibit improved performance in agricultural settings while reducing its environmental footprint. Researchers have focused on understanding the molecular mechanisms behind these improvements, particularly in terms of how the structural changes affect the compound's interaction with target pests and non-target organisms.

One of the most promising applications of Chlorpyrifos-d lies in its use as an alternative to traditional pesticides. With growing concerns over the environmental impact of conventional pesticides, there is a pressing need for sustainable solutions. Chlorpyrifos-d has been shown to be highly effective against a wide range of agricultural pests while demonstrating lower toxicity to beneficial insects such as bees and ladybugs. This dual advantage makes it a compelling option for integrated pest management (IPM) strategies.

Recent research has also explored the environmental fate of Chlorpyrifos-d. Studies indicate that the compound undergoes rapid degradation under sunlight, reducing its persistence in soil and water systems. This characteristic is particularly important for minimizing the risk of bioaccumulation in aquatic ecosystems, which has been a concern with some organophosphate pesticides.

In terms of toxicity, Chlorpyrifos-d has been subjected to rigorous testing to assess its safety for humans and animals. While it retains the insecticidal properties of chlorpyrifos, preliminary findings suggest that it may exhibit reduced acute toxicity. However, further studies are needed to fully understand its long-term effects and potential risks.

The development of Chlorpyrifos-d represents a significant advancement in pest control technology. By leveraging modern chemical synthesis techniques and incorporating insights from environmental science, researchers have created a compound that balances efficacy with sustainability. As agricultural demands continue to grow, compounds like Chlorpyrifos-d will play a crucial role in ensuring food security while protecting ecosystems.

In conclusion, CAS No. 285138-81-0, or Chlorpyrifos-d, is a cutting-edge compound with vast potential in agriculture and pest management. Its unique properties, supported by recent research findings, make it a valuable addition to the arsenal of tools available for sustainable farming practices.